5,6-dimethoxy-1H-indole-2-carboxylic acid
Overview
Description
5,6-Dimethoxy-1H-indole-2-carboxylic acid is a unique chemical compound. It has an empirical formula of C11H11NO4 and a molecular weight of 221.21 . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of 5,6-dimethoxy-1H-indole-2-carboxylic acid can be represented by the SMILES stringCOc1cc2cc([nH]c2cc1OC)C(O)=O . Physical And Chemical Properties Analysis
5,6-Dimethoxy-1H-indole-2-carboxylic acid is a solid compound . More specific physical and chemical properties are not available in the current literature.Scientific Research Applications
Synthesis of Alkaloid Derivatives
5,6-dimethoxy-1H-indole-2-carboxylic acid: is a key precursor in the synthesis of complex alkaloids. Alkaloids are a class of naturally occurring organic compounds that mostly contain basic nitrogen atoms. This compound’s structure is pivotal for creating derivatives that mimic natural alkaloids, which have a wide range of pharmacological activities .
Antiviral Research
Indole derivatives, including 5,6-dimethoxy-1H-indole-2-carboxylic acid , are explored for their potential antiviral properties. Preliminary studies suggest that certain indole-based structures could be effective in inhibiting HIV-1 as well as other viruses .
Cancer Treatment
The indole moiety is a common feature in many drugs used for cancer treatment. By modifying 5,6-dimethoxy-1H-indole-2-carboxylic acid , researchers can develop new compounds that may be effective against various types of cancer .
Hypertension Medication
Indole alkaloids have been used in the treatment of hypertension. Derivatives of 5,6-dimethoxy-1H-indole-2-carboxylic acid could potentially be synthesized to develop new antihypertensive medications .
Neurodegenerative Diseases
Research into treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s often involves indole derivatives. The structural flexibility of 5,6-dimethoxy-1H-indole-2-carboxylic acid allows for the creation of compounds that may interact beneficially with neurological pathways .
Material Science
In material science, 5,6-dimethoxy-1H-indole-2-carboxylic acid can be used to synthesize organic compounds with specific optical properties. These materials can be applied in the development of new types of sensors or in the field of photonics .
Chemical Synthesis
This compound serves as a building block in chemical synthesis, particularly in the construction of heterocyclic compounds. Its reactivity makes it suitable for creating a variety of chemically and biologically significant molecules .
Agricultural Chemistry
Indole derivatives are also significant in the development of new agrochemicals5,6-dimethoxy-1H-indole-2-carboxylic acid could be used to create compounds that serve as growth promoters or pesticides, contributing to sustainable agriculture practices .
Mechanism of Action
Target of Action
It is known that indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets in a way that can inhibit or promote certain biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities .
Result of Action
Given the broad range of biological activities associated with indole derivatives, it can be inferred that the compound may have diverse effects at the molecular and cellular level .
properties
IUPAC Name |
5,6-dimethoxy-1H-indole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-15-9-4-6-3-8(11(13)14)12-7(6)5-10(9)16-2/h3-5,12H,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZHQHNDRVITJPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C=C(N2)C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10236898 |
Source
|
| Record name | 5,6-Dimethoyxindole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10236898 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-dimethoxy-1H-indole-2-carboxylic acid | |
CAS RN |
88210-96-2 |
Source
|
| Record name | 5,6-Dimethoyxindole-2-carboxylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088210962 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5,6-Dimethoyxindole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10236898 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,6-dimethoxy-1H-indole-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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